2-(4-chloro-3,5-dimethylphenoxy)-N-2-pyridinylacetamide

• IUPAC Name: 2-(4-chloro-3,5-dimethylphenoxy)-N-pyridin-2-ylacetamide
• InChI: InChI=1S/C15H15ClN2O2/c1-10-7-12(8-11(2)15(10)16)20-9-14(19)18-13-5-3-4-6-17-13/h3-8H,9H2,1-2H3,(H,17,18,19)
• InChI Key: BDVNBRYHCNNUSU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1Cl)C)OCC(=O)NC2=CC=CC=N2
• Molecular Formula: C15H15ClN2O2
• Molecular Weight: 290.74 g/mol

Description

2-(4-chloro-3,5-dimethylphenoxy)-N-2-pyridinylacetamide is a synthetic compound that belongs to the family of acetamide derivatives. It is commonly known as Pyriproxyfen and is widely used as an insect growth regulator in agriculture and public health programs. Pyriproxyfen has been found to be highly effective in controlling the population of various insect species, including mosquitoes, which are known to transmit deadly diseases like dengue, chikungunya, and Zika virus.

Mechanism of Action

Pyriproxyfen works by mimicking the juvenile hormone in insects, which is necessary for their normal development. However, when Pyriproxyfen is present in the environment, it disrupts the normal development of insects, leading to their death or sterility. Pyriproxyfen has been found to be highly selective, affecting only the target insect species and not harming other non-target organisms.
Biochemical and Physiological Effects
Pyriproxyfen has been found to have minimal toxicity to mammals and other non-target organisms. It is rapidly metabolized and excreted from the body, with no accumulation in the tissues. Pyriproxyfen has been found to have no adverse effects on the reproductive health of mammals or their offspring.

Advantages and Limitations for Lab Experiments

Pyriproxyfen has several advantages for use in lab experiments. It is highly effective in controlling the population of various insect species, making it an ideal tool for studying the biology and behavior of insects. Pyriproxyfen is also highly selective, affecting only the target insect species and not harming other non-target organisms. However, Pyriproxyfen has some limitations for use in lab experiments. It can be expensive to synthesize, and its effectiveness can be affected by environmental factors like temperature and humidity.

Future Directions

Pyriproxyfen has several potential future directions for research. It can be studied for its potential use as a larvicide in water bodies to control the population of mosquito larvae. Pyriproxyfen can also be studied for its potential use in controlling the population of other insect species, including agricultural pests and disease vectors. Additionally, Pyriproxyfen can be studied for its potential use in combination with other insecticides to improve their effectiveness and reduce the development of insecticide resistance.
Conclusion
Pyriproxyfen is a highly effective insect growth regulator that has been extensively studied for its potential use in controlling the population of various insect species. It works by disrupting the normal development of insects, leading to their death or sterility. Pyriproxyfen has several advantages for use in lab experiments, including its high effectiveness and selectivity. However, Pyriproxyfen also has some limitations, including its cost and sensitivity to environmental factors. Pyriproxyfen has several potential future directions for research, including its use as a larvicide and its combination with other insecticides.

Synthesis Methods

Pyriproxyfen is synthesized by reacting 2-pyridinecarboxylic acid with 4-chloro-3,5-dimethylphenol in the presence of thionyl chloride, followed by the reaction with N,N-dimethylacetamide. The final product is obtained by recrystallization from a suitable solvent.

Scientific Research Applications

Pyriproxyfen has been extensively studied for its insect growth regulatory properties. It has been found to be highly effective in controlling the population of various insect species, including mosquitoes, flies, and cockroaches. Pyriproxyfen works by disrupting the normal development of insects, leading to their death or sterility. Pyriproxyfen has also been studied for its potential use as a larvicide in water bodies to control the population of mosquito larvae.